Cas no 33866-48-7 (3-(4-chlorophenyl)-1,2-oxazol-5-amine)

3-(4-chlorophenyl)-1,2-oxazol-5-amine structure
33866-48-7 structure
Product Name:3-(4-chlorophenyl)-1,2-oxazol-5-amine
CAS No:33866-48-7
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD01569450
CID:316001
PubChem ID:2104062
Update Time:2025-04-19

3-(4-chlorophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)isoxazol-5-amine
    • 3-(4-chlorophenyl)-1,2-oxazol-5-amine
    • 3-(4-Chlorophenyl)-5-isoxazolamine
    • 5-AMINO-3-(4-CHLOROPHENYL)ISOXAZOLE
    • 5-Amino-3-(4-chlorophenyl)oxazole
    • 5-Isoxazolamine,3-(4-chlorophenyl)-
    • 5-Amino-3p-chlorphenylisoxazol
    • MFCD01569450
    • BB 0218486
    • AA-0845
    • A821969
    • AKOS000117443
    • J-510682
    • 3-(4-Chlorophenyl)-5-aminoisoxazole
    • CS-0085329
    • 5-Amino-3-(4-chlorophenyl)isoxazole, 97%
    • DTXSID00366537
    • 33866-48-7
    • KRQFEURBUJROHA-UHFFFAOYSA-N
    • AR2447
    • Z56979376
    • BP-20206
    • SCHEMBL474171
    • F1984-0145
    • EN300-09527
    • STK711173
    • BBL010116
    • MDL: MFCD01569450
    • Inchi: 1S/C9H7ClN2O/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,11H2
    • InChI Key: KRQFEURBUJROHA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=C(N)ON=1

Computed Properties

  • Exact Mass: 194.02500
  • Monoisotopic Mass: 194.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Pale Yellow Solid
  • Density: 1.342
  • Melting Point: 163-167 °C (lit.)
  • Boiling Point: 404.5°Cat760mmHg
  • Flash Point: 198.5°C
  • Refractive Index: 1.611
  • PSA: 52.05000
  • LogP: 3.15840
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-chlorophenyl)-1,2-oxazol-5-amine Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: 24/25
  • Hazardous Material Identification: Xn Xi
  • Risk Phrases:R22
  • HazardClass:IRRITANT
  • Storage Condition:Room temperature

3-(4-chlorophenyl)-1,2-oxazol-5-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-chlorophenyl)-1,2-oxazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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